molecular formula C11H7ClF3NS B8306207 2-(Chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole

2-(Chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole

Cat. No.: B8306207
M. Wt: 277.69 g/mol
InChI Key: SINDYIWENPFHIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole is a useful research compound. Its molecular formula is C11H7ClF3NS and its molecular weight is 277.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClF3NS

Molecular Weight

277.69 g/mol

IUPAC Name

2-(chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole

InChI

InChI=1S/C11H7ClF3NS/c12-5-10-16-9(6-17-10)7-2-1-3-8(4-7)11(13,14)15/h1-4,6H,5H2

InChI Key

SINDYIWENPFHIP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C2=CSC(=N2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound (4.14 g) obtained in Example 103a was dissolved in tetrahydrofuran (100 mL), and thionyl chloride (3.5 mL) was added. The reaction mixture was stirred at room temperature for 24 hr, and heated under reflux for 2 hr. The reaction mixture was concentrated under reduced pressure, and the residue was extracted with ethyl acetate, washed successively with saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over sodium sulfate, and concentrated under reduced pressure. The residue was purified by column chromatography (carrier: silica gel, eluent: hexane-ethyl acetate) to give the title compound (3.19 g) as a colorless solid.
Quantity
4.14 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step Two

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